Cas no 40238-28-6 (3-ethyl-4-methylhexan-2-one)

• Product Name: 3-ethyl-4-methylhexan-2-one
• CAS No: 40238-28-6
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD21923612
• CID: 3259635
• PubChem ID: 59746911
• Update Time: 2025-05-20

3-ethyl-4-methylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-HEXANONE, 3-ETHYL-4-METHYL-
• 3-ethyl-4-methylhexan-2-one
• CS-0272293
• AKOS017983653
• MWZCUHTWZVZEMC-UHFFFAOYSA-N
• 40238-28-6
• EN300-224969
• SCHEMBL8061239
• 3-ethyl-4-methyl-2-hexanone

• MDL： MFCD21923612
• Inchi： 1S/C9H18O/c1-5-7(3)9(6-2)8(4)10/h7,9H,5-6H2,1-4H3
• InChI Key： MWZCUHTWZVZEMC-UHFFFAOYSA-N
• SMILES： O=C(C)C(CC)C(C)CC

Computed Properties

• Exact Mass: 142.135765193Da
• Monoisotopic Mass: 142.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-ethyl-4-methylhexan-2-one

3-Ethyl-4-Methylhexan-2-One: A Comprehensive Overview

3-Ethyl-4-Methylhexan-2-One, also known by its CAS number 40238-28-6, is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound belongs to the class of ketones, specifically a cyclic ketone derivative, and is characterized by its unique chemical structure and functional groups. The molecule consists of a six-carbon chain with a ketone group at the second position, an ethyl group at the third position, and a methyl group at the fourth position. This arrangement imparts distinct chemical and physical properties, making it valuable in diverse fields such as flavor chemistry, pharmaceuticals, and materials science.

The synthesis of 3-Ethyl-4-Methylhexan-2-One typically involves multi-step organic reactions, often utilizing enolate chemistry or Claisen condensation techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing yield. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the ketone group under mild conditions, which has been a significant breakthrough in industrial-scale production.

In terms of chemical properties, 3-Ethyl-4-Methylhexan-2-One exhibits moderate polarity due to the presence of the ketone group, which also contributes to its ability to participate in nucleophilic addition reactions. The compound is relatively stable under normal conditions but can undergo oxidation or reduction reactions depending on the specific reagents used. Its solubility in organic solvents is high, making it suitable for applications that require precise control over reaction environments.

The physical properties of 3-Ethyl-4-Methylhexan-2-One are equally noteworthy. It exists as a colorless liquid with a characteristic odor at room temperature and has a boiling point around 150°C. The compound's melting point is low, indicating its suitability for use in formulations that require flexibility across different temperature ranges. Recent studies have also highlighted its thermal stability up to 200°C, which is advantageous for high-temperature industrial processes.

3-Ethyl-4-Methylhexan-2-One finds extensive application in the flavor and fragrance industry due to its pleasant aroma profile. It is commonly used as a flavor enhancer in food products, particularly in baked goods and beverages, where it contributes notes of sweetness and complexity. In addition to its sensory applications, this compound serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceutical agents and agrochemicals.

In the pharmaceutical sector, researchers have explored the potential of 3-Ethyl-4-Methylhexan-2-One as a precursor for bioactive compounds. For example, recent studies have demonstrated its role in the synthesis of antiviral agents and anticancer drugs through targeted functionalization of its ketone group. The compound's ability to undergo various modifications makes it an attractive candidate for drug discovery programs.

The environmental impact of 3-Ethyl-4-Methylhexan-2-One has also been a subject of recent research interest. Studies indicate that it biodegrades relatively quickly under aerobic conditions, reducing its persistence in natural ecosystems. However, proper handling and disposal protocols are recommended to minimize any adverse effects on aquatic life.

In conclusion, 3-Ethyl-4-Methylhexan-2-One (CAS No. 40238-28-6) stands out as a multifaceted organic compound with wide-ranging applications across industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-specific modifications, positions it as an essential building block in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across various sectors is expected to grow significantly.